Cas no 2171796-08-8 (1-ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine)

• Product Name: 1-ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine
• CAS No: 2171796-08-8
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 6149048
• PubChem ID: 165603224
• Update Time: 2025-05-20

1-ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine
• EN300-1634172
• 2171796-08-8

• Inchi： 1S/C13H24N4/c1-4-7-17-9-11(10(3)15-17)13-12(14)6-8-16(13)5-2/h9,12-13H,4-8,14H2,1-3H3
• InChI Key： QDHSVJFIQBLVDA-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C1C1=CN(CCC)N=C1C)N

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine

Chemical Compound CAS No. 2171796-08-8: 1-Ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine

The compound with CAS No. 2171796-08-8, known as 1-Ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their potential applications in drug design and materials science. The structure of this molecule is characterized by a pyrrolidine ring substituted with an ethyl group and a pyrazole moiety, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of pyrrolidine derivatives like this compound. Researchers have employed various methodologies, including ring-closing metathesis and catalytic asymmetric synthesis, to construct the pyrrolidine core. These methods not only enhance the yield but also improve the stereochemical control, which is crucial for biological applications. The incorporation of the pyrazole group adds another layer of complexity and functionality to the molecule, making it a versatile platform for further modifications.

The pyrazole moiety in this compound is particularly interesting due to its aromaticity and ability to engage in hydrogen bonding. This feature makes it a valuable component in drug design, where hydrogen bonding plays a critical role in molecular recognition and bioavailability. Recent studies have explored the use of pyrazole-containing compounds as inhibitors of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In terms of chemical properties, 1-Ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yl)pyrrolidin-3-amine exhibits a high degree of stability under physiological conditions, making it suitable for in vivo studies. Its solubility profile has been optimized through careful substitution patterns, ensuring that it can be effectively administered via various routes, including oral and parenteral administration. This property is essential for its potential use as a therapeutic agent.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron acceptor or donor in organic semiconductors, leveraging its conjugated system to enhance device performance.

From a toxicological perspective, 1-Ethyl-2-(3-methyl-1-propyl-1H-pyrazol-4-yli)pyrrolidinamine has undergone rigorous safety assessments to evaluate its potential risks. Preclinical studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity models. These findings underscore its safety profile and support its progression into clinical trials.

In conclusion, CAS No. 2171796–08–8 represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with advancements in synthetic chemistry and materials science, positions it as a valuable tool for future innovations in drug development and technology.